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Compound of Interest

Compound Name: Neononanoic acid

Cat. No.: B095266

Essential Safety and Handling Guide for
Neononanoic Acid

This guide provides crucial safety and logistical information for laboratory professionals
handling Neononanoic acid. Adherence to these procedures is vital for ensuring personal
safety and proper disposal.

Chemical Properties and Hazards

Neononanoic acid, also known as Nonanoic acid, is a fatty acid that requires careful handling
due to its potential hazards. It can cause skin and serious eye irritation.[1][2] Understanding its
physical and chemical properties is the first step in safe laboratory practice.
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Property Value

Molecular Formula C9H1802

Molecular Weight 158.24 g/mol

Appearance Colorless to light yellow clear liquid
Odor Unpleasant, Pungent

Boiling Point 268-269°C

Flash Point 114°C (237.2°F) - 137°C

Solubility Very poor in water

CAS Number 112-05-0

EC Number 203-931-2

Sources:[2][3][4]

Personal Protective Equipment (PPE) Selection
Workflow

Proper selection of PPE is the most critical step in mitigating the risks associated with handling
Neononanoic acid. The following workflow diagram outlines the decision-making process for
selecting appropriate PPE.

PPE Selection Workflow for Neononanoic Acid

Operational Plan for Handling

Engineering Controls:
» Always handle Neononanoic acid in a well-ventilated area.[3][5]
e The use of a chemical fume hood is recommended to minimize inhalation exposure.[6]

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[6]
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Personal Protective Equipment (PPE):

o Eye/Face Protection: Always wear chemical splash goggles.[6] For tasks with a higher risk of
splashing, a face shield should be worn in addition to goggles.[7][8]

e Skin Protection:

o Gloves: Wear chemical-resistant gloves, such as nitrile or butyl rubber gloves.[7] Always
inspect gloves for any signs of degradation or puncture before use.[9]

o Clothing: Wear a lab coat or other appropriate protective clothing to prevent skin contact.
[6] For handling larger quantities or when there is a significant risk of splashes, chemical-
resistant aprons and sleeves are recommended.

o Footwear: Wear closed-toe shoes; safety footwear is recommended.[5]

» Respiratory Protection: If working outside of a fume hood or in an area with inadequate
ventilation, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an
appropriate cartridge for organic vapors.[6][10]

Handling Procedures:

Avoid all personal contact, including inhalation of vapors.[5]

Do not eat, drink, or smoke in areas where Neononanoic acid is handled or stored.[4][11]

Wash hands thoroughly after handling the chemical.[1][3]

Keep containers tightly closed when not in use.[3][6]

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[3][4][5]

Emergency Response and First Aid

In the event of accidental exposure, immediate and appropriate action is critical. The following
diagram outlines the emergency response protocol.
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Emergency Response for Accidental Exposure

First Aid Measures:

General Advice: In all cases of doubt, or when symptoms persist, seek medical advice.[1]

« If on Skin: Immediately remove all contaminated clothing.[9] Wash the affected area with
plenty of soap and water.[1] If skin irritation occurs, get medical advice/attention.[1]

 If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do so, and continue rinsing for at least 15 minutes.[6][9] If eye irritation
persists, get medical advice/attention.[1]

e If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[3] If
breathing is difficult, trained personnel should administer oxygen.[6] Seek immediate medical
attention.[6][9]

« If Swallowed: Do NOT induce vomiting.[1][6] Rinse the mouth with water.[1] If the person is
conscious, give them a cupful of water to drink.[6] Never give anything by mouth to an
unconscious person.[6][9] Seek immediate medical attention.[6]

Spill and Disposal Plan
Spill Cleanup:
e Minor Spills: For small spills, absorb the material with an inert absorbent such as sand,

earth, or vermiculite.[5][6] Place the absorbed material into a suitable, closed container for
disposal.[6] Ventilate the area of the spill.[1]

» Major Spills: In the case of a large spill, evacuate the area and move upwind.[5] Alert the
appropriate emergency response team.[5] Prevent the spill from entering drains or
waterways.[5] Responders should wear full protective clothing, including breathing
apparatus.[5]

Disposal:

» All waste must be handled in accordance with local, state, and federal regulations.[5]
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o Dispose of contents and containers at an approved waste disposal plant.[3] Do not allow the
chemical to enter drains or the environment.[5][12]

o Contaminated packaging should be triple rinsed and offered for recycling or reconditioning if
possible.[12] Otherwise, it should be disposed of as hazardous waste.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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